Cas no 34058-50-9 (2-methyl-1H-Indole-4-carboxylic acid)
34058-50-9 structure
Product Name:2-methyl-1H-Indole-4-carboxylic acid
CAS No:34058-50-9
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD13178603
CID:840945
PubChem ID:12280789
Update Time:2025-04-19
2-methyl-1H-Indole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1H-Indole-4-carboxylic acid
- DTXSID40484002
- EN300-106597
- AKOS016846105
- SB14911
- 34058-50-9
- SCHEMBL5738637
- NUBJHNKCWFUFKW-UHFFFAOYSA-N
- Z1255404341
- P18385
- 2-Methyl-1H-indole-4-carboxylicacid
- 2-Methylindole-4-carboxylic Acid
- MFCD13178603
- CS-0051884
- DB-068928
-
- MDL: MFCD13178603
- Inchi: 1S/C10H9NO2/c1-6-5-8-7(10(12)13)3-2-4-9(8)11-6/h2-5,11H,1H3,(H,12,13)
- InChI Key: NUBJHNKCWFUFKW-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2=C1C=C(C)N2)=O
Computed Properties
- Exact Mass: 175.06337
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Density: 1.340
- Melting Point: 228-231 ºC
- PSA: 53.09
2-methyl-1H-Indole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB535227-250 mg |
2-Methyl-1H-indole-4-carboxylic acid; . |
34058-50-9 | 250MG |
€766.00 | 2022-03-01 | ||
| abcr | AB535227-1 g |
2-Methyl-1H-indole-4-carboxylic acid; . |
34058-50-9 | 1g |
€1,477.00 | 2022-03-01 | ||
| Chemenu | CM148572-1g |
2-Methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 95% | 1g |
$615 | 2023-02-02 | |
| Chemenu | CM148572-1g |
2-Methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 95% | 1g |
$482 | 2021-08-05 | |
| Alichem | A199008366-1g |
2-Methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 95% | 1g |
$659.00 | 2023-09-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2048-100MG |
2-methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 97% | 100MG |
¥ 983.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2048-250MG |
2-methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 97% | 250MG |
¥ 1,570.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2048-500MG |
2-methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 97% | 500MG |
¥ 2,613.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2048-1G |
2-methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 97% | 1g |
¥ 3,913.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2048-5G |
2-methyl-1H-indole-4-carboxylic acid |
34058-50-9 | 97% | 5g |
¥ 11,741.00 | 2023-04-13 |
2-methyl-1H-Indole-4-carboxylic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
34058-50-9 (2-methyl-1H-Indole-4-carboxylic acid) Related Products
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- 103986-06-7(2,3-Dimethyl-1H-indole-6-carboxylic Acid)
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- 635-80-3(2-Methylquinoline-6-carboxylic acid)
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